Benzene-1,3,5-triyl triformate

• IUPAC Name: (3,5-diformyloxyphenyl) formate
• InChI: InChI=1S/C9H6O6/c10-4-13-7-1-8(14-5-11)3-9(2-7)15-6-12/h1-6H
• InChI Key: CGWORRNYHQAREB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OC=O)OC=O)OC=O
• Molecular Formula: C9H6O6
• Molecular Weight: 210.14 g/mol

Description

Benzene-1,3,5-triyl triformate is a useful research compound. Its molecular formula is C9H6O6 and its molecular weight is 210.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

Carbonylation Reactions Benzene-1,3,5-triyl triformate (TFBen) has been identified as an efficient and non-reacting CO source in carbonylation reactions. Its use has been highlighted in the synthesis of various carbonyl-containing compounds, showcasing its role as a convenient and potent CO source (Jiang, Qi, & Wu, 2016).

Synthesis of 2-Oxo-Dihydropyrroles TFBen has been utilized in the palladium-catalyzed cyclocarbonylation of propargyl amines, leading to the facile production of various substituted 2-oxo-dihydropyrroles (Ying, Le, & Wu, 2019).

Metal-Free Synthesis of 1,3,4-Oxadiazoles A novel method for synthesizing 1,3,4-oxadiazoles via annulation of hydrazides with TFBen under metal-free conditions has been developed. This process demonstrates TFBen's role in facilitating efficient and diverse organic syntheses (Yin, Power, Wang, Stewart, & Wu, 2018).

Triazol-3-ones Synthesis TFBen has been applied in a palladium-catalyzed carbonylative reaction for the synthesis of 3H-1,2,4-triazol-3-ones from hydrazonoyl chlorides and NaN3, offering a pathway to construct diverse 3H-1,2,4-triazol-3-ones (Du, Wang, Song, Chen, & Wu, 2021).

Synthesis of 3-Trifluoromethyl-1,2,4-Triazoles A method utilizing TFBen for constructing 3-trifluoromethyl-1,2,4-triazoles has been developed. This multi-component reaction highlights TFBen's broad applicability in synthesizing biologically important compounds (Wang, Sun, Cheng, Zhu, Wang, Chen, & Wu, 2022).

CO Surrogate in Carbonylative Transformations TFBen's role as a safe and convenient CO precursor in carbonylative transformations is systematically discussed, highlighting its versatility in synthesizing carbonyl-containing compounds (Yang, Zhang, Chen, & Wu, 2021).

Covalent Organic Frameworks Synthesis TFBen has been used in the synthesis of covalent organic frameworks (COFs), where it plays a crucial role in forming extended porous frameworks. This application extends its usefulness to materials science (Uribe-Romo, Doonan, Furukawa, Oisaki, & Yaghi, 2011).

Honeycomb-Like Layered Zirconium Phosphonate Framework In materials chemistry, TFBen derivatives have been instrumental in the synthesis of honeycomb-like layered zirconium phosphonate frameworks, demonstrating remarkable thermal stability and hydrolysis resistance (Taddei, Costantino, Vivani, Sabatini, Lim, & Cohen, 2014).

Selective Sensing and Capture of Picric Acid TFBen derivatives have been used in the development of a fluorescent chemo-sensor for the selective sensing and capture of picric acid, demonstrating its potential in environmental and safety applications (Vishnoi, Sen, Patwari, & Murugavel, 2015).